Cas no 1253790-48-5 (tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate
• CAS No: 1253790-48-5
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 1218095
• PubChem ID: 72206811
• Update Time: 2025-05-20

tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 5,6,7,8-tetrahydro-1,7-naphthyridin-3-ylcarba Mate
• tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate
• 1253790-48-5
• tert-Butyl (5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate
• starbld0028579
• AB70608
• Z1505692373
• TERT-BUTYL 5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDIN-3-YLCARBAMATE
• EN300-1725557

• Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-10-6-9-4-5-14-8-11(9)15-7-10/h6-7,14H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key： CJOQBPJEZPMOOY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C2CNCCC2=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate

Tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate (CAS No. 1253790-48-5): A Comprehensive Overview

Tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate (CAS No. 1253790-48-5) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a carbamate derivative that features a tert-butyl group and a 5,6,7,8-tetrahydro-1,7-naphthyridine moiety. Its unique structural characteristics make it an interesting candidate for various biological and therapeutic applications.

The chemical structure of tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate is composed of a carbamate functional group attached to a tert-butyl group and a 5,6,7,8-tetrahydro-1,7-naphthyridine ring. The tert-butyl group provides steric protection and stability to the molecule, while the tetrahydro-1,7-naphthyridine ring imparts specific pharmacological properties. This combination of structural elements makes the compound highly versatile in terms of its potential biological activities.

Recent studies have highlighted the potential of tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate in various therapeutic areas. One notable application is its use as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels and receptors in the central nervous system (CNS), making it a promising candidate for the development of novel drugs targeting neurological disorders such as epilepsy and Alzheimer's disease.

In addition to its potential in neurological disorders, tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This property makes it an attractive target for the development of anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions. These characteristics are crucial for its potential use as an oral medication.

Clinical trials involving tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In terms of synthetic methods, several routes have been developed to produce tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate. One common approach involves the reaction of 3-amino-5,6-dihydro[1]benzothieno[2′_b]pyrrole with tert-butyl chloroformate under controlled conditions. This method provides high yields and purity levels suitable for both research and commercial applications.

The future prospects for tert-butyl N-(5,6,7,8-tetrahydro-1,7-naphthyridin-3-yl)carbamate are promising. Ongoing research aims to optimize its structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop new derivatives with improved pharmacological properties.

In conclusion, tert-butyl N-(5,_6,7,8-tetrahydro_-1,7-naphthyridin_-3-y_)car_bamat_e (CAS No. 1253790^-48-5) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting various diseases. As research continues to advance in this area, tert-butyl N-(5,^{6,, , , , , , , , , ,} tetrahydro--1,-7-naphthyridine--and its derivatives will continue to play a crucial role in the development of novel therapies for various medical conditions.